Cas no 3016-97-5 (1,4-Dibenzoylbenzene)

1,4-Dibenzoylbenzene Properties

Names and Identifiers

• 1,4-Phenylenebis(phenylmethanone)
• 4-Benzoylbenzophenone
• 1,4-Dibenzoylbenzene
• (4-benzoylphenyl)-phenylmethanone
• para-dibenzoyl benzene
• NSC 631643
• Terephthalophenone
• p-Benzoylbenzophenone
• p-Dibenzoylbenzene
• Methanone, 1,4-phenylenebis[phenyl-
• (4-benzoylphenyl)(phenyl)methanone
• NSC631643
• NPENBPVOAXERED-UHFFFAOYSA-N
• phenyl 4-(phenylcarbonyl)phenyl ketone
• TimTec1_004772
• Oprea1_067070
• HMS1547I20
• (4-benzoylphenyl)-phenyl-methanone
• (4-Benzoyl-phenyl)-pheny
• SY048398
• CS-W014558
• AMY38649
• MFCD00014087
• D83404
• DTXSID70184245
• (4-Benzoyl-phenyl)-phenyl-methanone
• FT-0606840
• J-017808
• 3016-97-5
• NSC-631643
• SR-01000539208-1
• A876269
• D4196
• NS00028871
• AKOS001736089
• SCHEMBL314267
• 1,4-Dibenzoylbenzene, 99%
• AS-61259
• SR-01000539208
• EINECS 221-155-2
• Methanone, 1,4-phenylenebis*phenyl-
• STK700910
• DB-047720
• Methanone, 1,4-phenylenebis(phenyl-
• DTXCID80106736
• benzene-1,4-diylbis(phenylmethanone)
• +Expand

• MDL： MFCD00014087
• InChIKey： NPENBPVOAXERED-UHFFFAOYSA-N
• Inchi： 1S/C20H14O2/c21-19(15-7-3-1-4-8-15)17-11-13-18(14-12-17)20(22)16-9-5-2-6-10-16/h1-14H
• SMILES： O=C(C1C([H])=C([H])C([H])=C([H])C=1[H])C1C([H])=C([H])C(C(C2C([H])=C([H])C([H])=C([H])C=2[H])=O)=C([H])C=1[H]
• BRN： 1880440

Computed Properties

• Exact Mass: 286.09900
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 4
• Monoisotopic Mass: 286.099379685g/mol
• Heavy Atom Count: 22
• Complexity: 343
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 4.8
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 34.1

Experimental Properties

• LogP: 4.14860
• PSA: 34.14000
• Melting Point: 161.0 to 165.0 deg-C
• Solubility: Insuluble (4.9E-3 g/L) (25 ºC),
• Color/Form: Not available
• Solubility: Not available
• Density: 1.165±0.06 g/cm3 (20 ºC 760 Torr),

1,4-Dibenzoylbenzene Security Information

• WGK Germany：3
• Safety Term：S22;S24/25
• Safety Instruction： S22-S24/25
• Hazardous Material transportation number：NONH for all modes of transport

1,4-Dibenzoylbenzene Customs Data

• HS CODE：2914399090
• Customs Data：

  China Customs Code:

  2914399090

  Overview:

  2914399090. Other aromatic ketones without other oxygen-containing groups. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:5.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, Acetone declared packaging

  Summary:

  2914399090. other aromatic ketones without other oxygen function. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:5.5%. General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Hydrocarbons